Cas no 2229011-96-3 (2-hydroxy-2-methyl-3-(pyrimidin-2-yl)propanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-(pyrimidin-2-yl)propanoic acid
• CAS No: 2229011-96-3
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5943528
• PubChem ID: 152258839
• Update Time: 2025-10-29

2-hydroxy-2-methyl-3-(pyrimidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-(pyrimidin-2-yl)propanoic acid
• EN300-1765810
• 2229011-96-3

• Inchi： 1S/C8H10N2O3/c1-8(13,7(11)12)5-6-9-3-2-4-10-6/h2-4,13H,5H2,1H3,(H,11,12)
• InChI Key： WGWWRGWWQUVDEQ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1N=CC=CN=1

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 83.3Ų

Additional information on 2-hydroxy-2-methyl-3-(pyrimidin-2-yl)propanoic acid

Introduction to 2-Hydroxy-2-Methyl-3-(Pyrimidin-2-Yl)Propanoic Acid (CAS No: 2229011-96-3)

2-Hydroxy-2-Methyl-3-(Pyrimidin-2-Yl)Propanoic Acid, identified by the CAS registry number 2229011-96-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their diverse biological activities and potential therapeutic applications. The structure of this molecule consists of a pyrimidine ring fused with a propanoic acid moiety, along with hydroxyl and methyl substituents, making it a versatile scaffold for further chemical modifications and functionalization.

The synthesis of 2-Hydroxy-2-Methyl-3-(Pyrimidin-2-Yl)Propanoic Acid involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of this compound, which are crucial for studying its stereochemical effects on biological activity. Researchers have also explored various green chemistry approaches to enhance the sustainability and efficiency of its synthesis.

The biological activity of pyrimidine derivatives has been a focal point in recent studies. Specifically, pyrimidinyl propanoic acids have shown promise as inhibitors of certain enzymes and receptors involved in disease pathways. For instance, this compound has demonstrated potential as a modulator of G-protein coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as hypertension, cancer, and neurodegenerative diseases.

In terms of pharmacokinetics, studies have revealed that pyrimidinyl propanoic acids exhibit favorable absorption profiles when administered orally, making them suitable candidates for systemic drug delivery. However, challenges remain in optimizing their bioavailability and reducing potential side effects. Current research is focused on improving the solubility and stability of these compounds through structural modifications and formulation strategies.

The application of computational chemistry tools has significantly accelerated the discovery and optimization of pyrimidine-based compounds. Molecular docking studies have provided insights into the binding modes of these molecules with target proteins, guiding the design of more potent analogs. Additionally, machine learning algorithms are being employed to predict the ADMET (absorption, distribution, metabolism, excretion, toxicity) properties of these compounds, thereby streamlining the drug development process.

In conclusion, 2-Hydroxy-2-Methyl-3-(Pyrimidin-2-Yl)Propanoic Acid, with its unique chemical structure and promising biological properties, represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Continued research into its synthesis, activity, and pharmacokinetics will undoubtedly yield further insights into its potential as a lead compound for drug development.